4-[2-(Dibutylamino)ethyl]phenol

• CAS No.: 6629-63-6
• Molecular Formula: C16H28ClNO
• Molecular Weight: 285.9 g/mol
• IUPAC Name: 4-[2-(dibutylamino)ethyl]phenol;hydrochloride
• InChI: InChI=1S/C16H27NO.ClH/c1-3-5-12-17(13-6-4-2)14-11-15-7-9-16(18)10-8-15;/h7-10,18H,3-6,11-14H2,1-2H3;1H
• InChI Key: CTKZJSJIWKBAMJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)CCC1=CC=C(C=C1)O.Cl

Description

4-[2-(Dibutylamino)ethyl]phenol is a phenolic compound characterized by a phenol ring substituted with an ethyl chain bearing a dibutylamino group at the para position. Its structural analogs, which vary in alkyl chain length, substituent positioning, or functional groups, exhibit diverse applications in pharmaceuticals, analytical chemistry, and materials science. This article provides a systematic comparison of this compound with its closest analogs, emphasizing structural, synthetic, and functional distinctions.

Chemical Reactions Analysis

NSC 57977 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives of NSC 57977 with modified functional groups.

Scientific Research Applications

NSC 57977 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it has been studied for its potential effects on cellular processes and its interactions with biological molecules. In medicine, NSC 57977 is being explored for its potential therapeutic applications, including its use as a drug candidate for certain diseases. In industry, it is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of NSC 57977 involves its interaction with specific molecular targets and pathways. This compound exerts its effects by binding to target molecules, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context. studies have shown that NSC 57977 can influence various cellular processes, including signal transduction and gene expression.

Comparison with Similar Compounds

Key Observations :

• Hordenine shares the phenol-ethylamine core but has smaller N-methyl groups, enhancing water solubility compared to the lipophilic dibutyl variant .
• N-[2-(Dibutylamino)ethyl]maleimide demonstrates the utility of the dibutylaminoethyl group in polymer chemistry, particularly in chromatographic stationary phases .

Physicochemical Properties

• Lipophilicity : The dibutyl group increases hydrophobicity compared to Hordenine (logP ~2.5 vs. ~1.2 estimated). This affects membrane permeability and bioavailability.
• Acid-Base Behavior: The phenol group (pKa ~10) and tertiary amine (pKa ~9–10) create pH-dependent solubility. DBABA’s carboxyl group (pKa ~4–5) further diversifies its solubility profile .
• Stability: Phenolic compounds like Hordenine are sensitive to oxidation, whereas maleimide derivatives (e.g., N-[2-(dibutylamino)ethyl]maleimide) exhibit reactivity toward thiol groups .

Research Findings and Discussion

• Bioactivity: Dibutylamino groups enhance lipid solubility, favoring CNS penetration in drug candidates. For example, Lumefantrine’s dibutyl chain improves pharmacokinetics .
• Toxicity: Alkylphenols (e.g., bisphenol A analogs) are scrutinized for endocrine disruption, but 4-[2-(dibutylamino)ethyl]phenol’s safety profile remains understudied .
• Functional Versatility: The dibutylaminoethyl group’s dual hydrophobic/hydrophilic nature enables applications ranging from drug delivery to polymer synthesis .